methyl 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2-methyl-1-(4-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C25H20N2O6
• Molecular Weight: 444.4 g/mol
• IUPAC Name: methyl (5E)-2-methyl-1-(4-methylphenyl)-5-[[5-(3-nitrophenyl)furan-2-yl]methylidene]-4-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C25H20N2O6/c1-15-7-9-18(10-8-15)26-16(2)23(25(29)32-3)24(28)21(26)14-20-11-12-22(33-20)17-5-4-6-19(13-17)27(30)31/h4-14H,1-3H3/b21-14+
• InChI Key: KAHOQLSJMYOJGP-KGENOOAVSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N\2C(=C(C(=O)/C2=C\C3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC)C
• SMILES: CC1=CC=C(C=C1)N2C(=C(C(=O)C2=CC3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC)C

Description

Methyl 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2-methyl-1-(4-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of pyrrole derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of Methyl 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2-methyl-1-(4-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is not fully understood. However, studies have suggested that the compound may exert its biological activities through the inhibition of various enzymes and signaling pathways. For example, the compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Methyl 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2-methyl-1-(4-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to scavenge free radicals and protect cells from oxidative damage. Additionally, the compound has been shown to inhibit the growth of various microorganisms such as bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2-methyl-1-(4-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate in lab experiments is its ability to exhibit multiple biological activities. This makes it a potential candidate for drug development. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its large-scale production.

Future Directions

There are several future directions for the research on Methyl 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2-methyl-1-(4-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate. One of the directions is to investigate the compound's potential as a therapeutic agent for various diseases such as cancer, inflammation, and microbial infections. Another direction is to explore the structure-activity relationship of the compound and develop more potent analogs. Additionally, the compound's pharmacokinetics and toxicity profile need to be further investigated to evaluate its safety and efficacy as a drug candidate.

Synthesis Methods

The synthesis of Methyl 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2-methyl-1-(4-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate involves the reaction of 4-methylbenzaldehyde, 3-nitrobenzaldehyde, furfural, and methyl acetoacetate in the presence of a base catalyst. The reaction proceeds through the Knoevenagel condensation reaction and yields the desired product in good yield.

Scientific Research Applications

Methyl 5-[(5-{3-nitrophenyl}-2-furyl)methylene]-2-methyl-1-(4-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been found to exhibit various biological activities, which make it a potential candidate for drug development. The compound has been shown to possess significant anti-inflammatory, antioxidant, and antimicrobial activities. It has also been found to exhibit cytotoxic activity against cancer cells.